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Compound of Interest

Compound Name:
Triethoxysilylpropyltrimethylammo

nium chloride

CAS No.: 84901-27-9

Cat. No.: B1593216 Get Quote

This technical guide provides a comprehensive overview of two pivotal chemical compounds

utilized in advanced research and development: Trimethyl[3-(triethoxysilyl)propyl]ammonium

Chloride (CAS 84901-27-9) and 4-(4-methyl-1-piperazinyl)-7-nitro-2,1,3-benzoxadiazole (CAS

58131-57-0). This document is intended for researchers, scientists, and drug development

professionals, offering in-depth technical data, practical insights, and sourcing information to

facilitate its effective application.

Part 1: Trimethyl[3-(triethoxysilyl)propyl]ammonium
Chloride (CAS 84901-27-9)
Introduction and Core Characteristics
Trimethyl[3-(triethoxysilyl)propyl]ammonium Chloride is a quaternary ammonium compound

that possesses a unique dual functionality. Its structure incorporates a triethoxysilyl group,

which allows for covalent bonding to surfaces, and a trimethylammonium chloride group, which

imparts antimicrobial properties. This bifunctionality makes it a valuable surface modifying

agent in a multitude of applications, from industrial coatings to biomedical research. The

triethoxy groups contribute to its enhanced hydrolytic stability, a critical feature for applications

requiring long-term performance.
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A summary of the key physicochemical properties of Trimethyl[3-

(triethoxysilyl)propyl]ammonium Chloride is presented in the table below.

Property Value Source(s)

CAS Number 84901-27-9 [1][2]

Molecular Formula C12H30ClNO3Si [1][2]

Molecular Weight 299.91 g/mol [1]

Appearance
White to almost white powder

or crystal
[1][3]

Purity >98.0% [1][2]

Solubility Soluble in water [1][3]

Storage Temperature

Room temperature

(recommended <15°C in a

cool, dark place)

[1]

Hygroscopicity Hygroscopic [1]

Applications in Research and Drug Development
The unique properties of Trimethyl[3-(triethoxysilyl)propyl]ammonium Chloride lend it to a

variety of applications in scientific research and industrial settings:

Surface Modification and Antimicrobial Coatings: Its primary application lies in the ability to

functionalize surfaces, rendering them antimicrobial. This is particularly relevant in the

development of medical devices, textiles, and water purification systems to prevent microbial

contamination.

Silane Coupling Agent: In materials science, it serves as a coupling agent to enhance

adhesion between organic polymers and inorganic substrates like glass and metals.

Biomaterial Engineering: Researchers utilize this compound to modify the surfaces of

biomaterials, which can improve biocompatibility and reduce the risk of implant-associated

infections.
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Drug Delivery Systems: There is growing interest in its use for creating stable coatings on

nanoparticles for targeted drug delivery applications.

Safety and Handling
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Trimethyl[3-(triethoxysilyl)propyl]ammonium Chloride is classified with the following

hazards:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

Precautionary Measures:

P264: Wash skin thoroughly after handling.[1][2]

P280: Wear protective gloves, eye protection, and face protection.[1][2]

P302 + P352: IF ON SKIN: Wash with plenty of water.[1][2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[1]

P337 + P313: If eye irritation persists: Get medical advice/attention.[1]

It is crucial to handle this compound in a well-ventilated area and to take appropriate measures

to avoid inhalation of dust.

Sourcing and Procurement Workflow
The following diagram illustrates a typical workflow for sourcing and utilizing Trimethyl[3-

(triethoxysilyl)propyl]ammonium Chloride in a research setting.
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Major Suppliers
A non-exhaustive list of suppliers for Trimethyl[3-(triethoxysilyl)propyl]ammonium Chloride

includes:

TCI (Tokyo Chemical Industry)[1][3]

J & K SCIENTIFIC LTD.[3]

Meryer (Shanghai) Chemical Technology Co., Ltd.[3]

Energy Chemical[3]

Santa Cruz Biotechnology[4]

CP Lab Safety (distributor for TCI America)[5]

GLR Innovations[6]

Guidechem (aggregator)[7]

Part 2: 4-(4-methyl-1-piperazinyl)-7-nitro-2,1,3-
benzoxadiazole (CAS 58131-57-0)
Introduction and Core Characteristics
4-(4-methyl-1-piperazinyl)-7-nitro-2,1,3-benzoxadiazole is a heterocyclic compound belonging

to the benzoxadiazole family. This class of compounds is of significant interest in medicinal

chemistry and materials science. The presence of the nitro group and the piperazine moiety

enhances its reactivity and solubility, making it a valuable building block in the synthesis of

novel therapeutic agents.[8] Furthermore, the benzoxadiazole core often imparts fluorescent

properties, leading to its use in the development of probes and sensors.[8]

Physicochemical Properties
A summary of the key physicochemical properties of 4-(4-methyl-1-piperazinyl)-7-nitro-2,1,3-

benzoxadiazole is presented in the table below.
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Property Value Source(s)

CAS Number 58131-57-0 [9]

Molecular Formula C11H13N5O4 [9]

Molecular Weight 279.25 g/mol [9]

Appearance

Data not consistently available;

related compounds are often

colored powders.

Purity Supplier dependent

Solubility
Enhanced by the piperazine

moiety
[8]

Applications in Research and Drug Development
The structural features of 4-(4-methyl-1-piperazinyl)-7-nitro-2,1,3-benzoxadiazole make it a

compound of interest in several research areas:

Medicinal Chemistry: The benzoxadiazole scaffold is found in a range of biologically active

molecules. This compound serves as a valuable intermediate for the synthesis of more

complex molecules with potential therapeutic applications, including anticancer and

antimicrobial agents.[10][11]

Fluorescent Probes and Sensors: Benzoxadiazole derivatives are known for their fluorescent

properties.[8] This compound can be used as a core structure for developing probes to

detect specific ions or biomolecules in biological systems.

Materials Science: Its optical properties are also of interest in the creation of advanced

materials with specific functionalities for applications in electronics and photonics.[8]

Synthetic Considerations
The synthesis of 4-(4-methyl-1-piperazinyl)-7-nitro-2,1,3-benzoxadiazole and its derivatives

often involves the reaction of a precursor, such as 4-chloro-7-nitrobenzofurazan, with the
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appropriate amine, in this case, N-methylpiperazine. The general synthetic approach for related

benzoxadiazole derivatives is well-documented in the scientific literature.[12]

The following diagram illustrates a generalized synthetic pathway for such compounds.

Generalized Synthetic Pathway for 4-amino-7-nitro-2,1,3-benzoxadiazoles

4-Halo-7-nitro-2,1,3-benzoxadiazole
(e.g., 4-Chloro-7-nitrobenzofurazan)

Nucleophilic Aromatic Substitution

Amine
(e.g., N-methylpiperazine)

4-(Substituted-amino)-7-nitro-2,1,3-benzoxadiazole
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Generalized Synthetic Pathway for 4-amino-7-nitro-2,1,3-benzoxadiazoles

Major Suppliers
Identifying specific suppliers for 4-(4-methyl-1-piperazinyl)-7-nitro-2,1,3-benzoxadiazole can

require more specialized sourcing. However, suppliers of related benzoxadiazole derivatives

and other fine chemicals are likely to either stock this compound or offer custom synthesis

services. Researchers should inquire with companies specializing in heterocyclic chemistry and

building blocks for drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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